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Compound of Interest

Compound Name: (+)-Coclaurine Hydrochloride

CAS No.: 19894-19-0

Cat. No.: B1145431

Get Quote

Executive Summary & Pharmacological Significance
(+)-Coclaurine Hydrochloride (CAS: 19894-19-0) is the hydrochloride salt of (+)-(1R)-

coclaurine, a benzyltetrahydroisoquinoline alkaloid.[1] Unlike its levorotatory (S)-enantiomer,

which is a common precursor in general benzylisoquinoline biosynthesis (e.g., in Papaver

somniferum), the dextrorotatory (+)-(R)-isomer is a distinct bioactive metabolite predominantly

accumulated in the lotus plant (Nelumbo nucifera).

Target Audience Relevance: For drug development professionals, (+)-coclaurine is of high

interest due to its profile as a non-selective beta-adrenoceptor agonist and its potential utility in

cardiovascular modulation and anti-aging dermatological applications. The hydrochloride salt

form is preferred in pharmaceutical research for its enhanced aqueous solubility and stability

compared to the free base.
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While various species within the Lauraceae and Menispermaceae families contain coclaurine,

the specific accumulation of the (+)-(R)-enantiomer is chemotaxonomically significant to the

Nelumbonaceae family.

Plant Species Part Used
Enantiomeric
Profile

Notes

Nelumbo nucifera

(Sacred Lotus)
Leaves & Embryos Predominantly (+)-(R)

The most

commercially viable

source. Leaves

contain lower

concentrations but

higher biomass;

embryos (plumules)

are rich in

bisbenzylisoquinolines

but contain

monomeric

precursors.

Lindera aggregata Roots Mixed / (+)-(R)

Often used in

Traditional Chinese

Medicine (Wu Yao);

contains a complex

mixture requiring

rigorous separation.

Sarcopetalum

harveyanum
Stems Racemic / Mixed

Less common for

industrial isolation of

the pure (+) isomer.

Biosynthetic Pathway
In most Ranunculales, the pathway is stereoselective for (S)-reticuline. However, Nelumbo

nucifera possesses unique isomerases and methyltransferases that drive the accumulation of

(R)-enantiomers.
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Key Mechanism: The pathway begins with the condensation of dopamine and 4-

hydroxyphenylacetaldehyde (4-HPAA) to form (S)-norcoclaurine. In Nelumbo, specific enzymes

facilitate the inversion or selective methylation to yield (+)-coclaurine.
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Figure 1: Biosynthetic pathway highlighting the divergence of the (+)-(R)-enantiomer in

Nelumbo nucifera.

Isolation and Purification Protocol
This protocol details the isolation of (+)-coclaurine from Nelumbo nucifera leaves, followed by

its conversion to the hydrochloride salt.

Pre-treatment and Extraction
Rationale: Alkaloids in plants exist as salts of organic acids (e.g., tartrates). Initial extraction

with alcohol solubilizes these salts along with pigments and sugars.

Material: Air-dried, pulverized leaves of N. nucifera (1.0 kg).

Solvent: 95% Ethanol (EtOH).

Procedure: Macerate powder in EtOH (1:10 w/v) for 24 hours at room temperature. Repeat 3

times.

Concentration: Evaporate solvent under reduced pressure (Rotavap) at <50°C to obtain a

crude gummy extract.

Acid-Base Fractionation (The "Clean-up")
Rationale: This step exploits the pH-dependent solubility of alkaloids.
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Acidic Phase (pH < 3): Alkaloids are protonated (

) and water-soluble; non-polar fats/chlorophyll remain in the organic phase.

Basic Phase (pH > 9): Alkaloids are deprotonated (free base) and solvent-soluble; polar

impurities remain in the water.

Acidification: Suspend crude extract in 0.5 M HCl (1 L). Stir for 2 hours.

Defatting: Partition the acidic aqueous layer with Petroleum Ether (3 x 500 mL) to remove

chlorophyll and lipids. Discard the organic (ether) layer.

Basification: Adjust the aqueous phase to pH 9-10 using Ammonium Hydroxide (

). Note: Avoid strong NaOH if possible to prevent phenol oxidation.

Extraction: Extract the alkaline aqueous phase with Chloroform (

) or Ethyl Acetate (3 x 500 mL).

Drying: Dry the combined organic layers over anhydrous

and evaporate to yield the Total Alkaloid Fraction (TAF).

Chromatographic Isolation
For high purity (>98%), High-Speed Counter-Current Chromatography (HSCCC) is superior to

silica gel due to zero irreversible adsorption.

System: Two-phase solvent system: n-Hexane : Ethyl Acetate : Methanol : Water (1:1:1:1

v/v).

Mode: Tail-to-Head elution.

Detection: UV at 280 nm.

Collection: Collect fractions corresponding to the (+)-coclaurine peak (verified by TLC/HPLC

standard).
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Figure 2: Step-by-step isolation workflow from biomass to hydrochloride salt.

Preparation of (+)-Coclaurine Hydrochloride
The natural isolate is the "free base." To create the pharmaceutical-grade hydrochloride salt:

Dissolution: Dissolve the purified (+)-coclaurine free base (1.0 g) in a minimum volume of

anhydrous Methanol (approx. 5-10 mL).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1145431/docs?utm_src=pdf-body-img#coclaurine-hydrochloride-natural-sources-isolation-and-technical-characterization
https://www.benchchem.com/product/b1145431/docs?utm_src=pdf-body#coclaurine-hydrochloride-natural-sources-isolation-and-technical-characterization
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1145431?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acidification: Dropwise add 1.25 M HCl in Methanol (prepared by acetyl chloride in MeOH or

bubbling HCl gas) until the pH reaches ~2.0.

Precipitation: Add anhydrous Diethyl Ether or Acetone until the solution becomes slightly

turbid.

Crystallization: Store at 4°C overnight. White needle-like crystals of (+)-Coclaurine HCl will

form.

Filtration: Filter and wash with cold ether.

Yield: Typically 85-90% conversion from free base.

Characterization & Validation
To ensure the identity and enantiomeric purity of the final product, the following parameters

must be met.

Physicochemical Properties[1][2][3]
Appearance: White crystalline powder.

Solubility: Soluble in water, methanol, ethanol; insoluble in chloroform, ether.

Melting Point: >170°C (decomposition).[2][3]

Optical Rotation (Critical Check)
This is the definitive test to distinguish the isolated product from the (S)-enantiomer or racemic

mixture.

Parameter: Specific Rotation

Solvent: Methanol (c = 0.5 - 1.0)

Expected Value:Positive (+) value.

(+)-Coclaurine HCl typically exhibits
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(MeOH).

Note: The (S)-enantiomer would show a negative value.

Spectral Data (Reference)
ESI-MS:

286

(Free base mass).

1H-NMR (DMSO-d6, 400 MHz):

6.5-7.0 (Multiplets, aromatic protons of benzyl and isoquinoline rings).

3.75 (Singlet,

at C-6).

Diagnostic chiral proton at C-1 (methine) appears around

4.4-4.6 ppm.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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